Cas no 67096-94-0 (Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-)
67096-94-0 structure
Product Name:Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
CAS No:67096-94-0
MF:C7H4F6N2
MW:230.110482215881
CID:1719968
PubChem ID:71374916
Update Time:2025-04-21
Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)-
- 4-methyl-3,6-bis(trifluoromethyl)pyridazine
- 67096-94-0
- DTXSID10797676
-
- Inchi: 1S/C7H4F6N2/c1-3-2-4(6(8,9)10)14-15-5(3)7(11,12)13/h2H,1H3
- InChI Key: CCQZAYLJQVXHFO-UHFFFAOYSA-N
- SMILES: FC(C1=C(C)C=C(C(F)(F)F)N=N1)(F)F
Computed Properties
- Exact Mass: 230.02792
- Monoisotopic Mass: 230.02786711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyridazine, 4-methyl-3,6-bis(trifluoromethyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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